![molecular formula C9H10N2O2 B1451130 5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carboxylic acid CAS No. 1219022-86-2](/img/structure/B1451130.png)
5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carboxylic acid
Overview
Description
5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carboxylic acid is a derivative of 1,5-naphthyridine . These heterocycles are significant in the field of medicinal chemistry due to their wide range of biological activities .
Synthesis Analysis
The synthesis of 1,5-naphthyridine derivatives has been covered in various studies over the last 18 years . The strategies related to their synthesis involve reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, and formation of metal complexes .Molecular Structure Analysis
The molecular formula of this compound is C9H10N2O2 . The average mass is 178.188 Da and the monoisotopic mass is 178.074234 Da .Chemical Reactions Analysis
The reactivity of 1,5-naphthyridine derivatives has been explored in various studies . They react with electrophilic or nucleophilic reagents, undergo oxidations and reductions, participate in cross-coupling reactions, and can have their side chains modified .Physical And Chemical Properties Analysis
The density of this compound is approximately 1.3±0.1 g/cm3 . It has a boiling point of 401.7±45.0 °C at 760 mmHg . The compound has 4 hydrogen bond acceptors and 2 hydrogen bond donors .Scientific Research Applications
Hydrogen Bonded Supramolecular Networks
- Research Focus: The study of noncovalent weak interactions between organic bases like 5,7-dimethyl-1,8-naphthyridine-2-amine and carboxylic acid derivatives enhances our understanding of the binding capabilities of compounds like 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid. These interactions form the basis for constructing hydrogen-bonded supramolecular networks in crystal structures (Jin, Liu, Wang, & Guo, 2011).
Synthesis of Antibacterial Agents
- Research Insight: Naphthyridine derivatives, including those related to this compound, are explored for their potential in synthesizing new antibacterial agents. These studies delve into the structure-antibacterial activity relationships, providing insights into how modifications in chemical structures can influence antibacterial properties (Mishio et al., 1985).
Synthesis of Hydrogenated Naphthyridine Derivatives
- Research Approach: The synthesis of partially hydrogenated derivatives of naphthyridines, including 5,6,7,8-tetrahydro-1,7-naphthyridine, provides valuable insights into the chemical processes and structural possibilities of naphthyridine compounds (Messinger & Meyer-Barrientos, 1981).
Chemical Reduction Studies
- Research Application: Research into the chemical reduction of naphthyridines, including studies on 5,6,7,8-tetrahydro derivatives, contributes to a deeper understanding of the structural and chemical properties of these compounds. This is important for applications in chemical synthesis and pharmaceuticals (Armarego, 1967).
Future Directions
Properties
IUPAC Name |
5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c12-9(13)8-4-3-6-7(11-8)2-1-5-10-6/h3-4,10H,1-2,5H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIEWEOJZOIDGLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=N2)C(=O)O)NC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601208821 | |
Record name | 5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601208821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1219022-86-2 | |
Record name | 5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219022-86-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601208821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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